Cas no 2680886-73-9 (tert-butyl 6'-bromo-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-carboxylate)

• Product Name: tert-butyl 6'-bromo-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-carboxylate
• CAS No: 2680886-73-9
• MF: C₁₇H₂₂BrNO₂
• MW: 352.266084194183
• CID: 5627679
• PubChem ID: 165925927
• Update Time: 2025-05-19

tert-butyl 6'-bromo-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6'-bromo-1',2'-dihydrospiro[cyclopentane-1,3'-indole]-1'-carboxylate
• EN300-28298773
• 2680886-73-9
• tert-butyl 6'-bromo-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-carboxylate

• Inchi： 1S/C17H22BrNO2/c1-16(2,3)21-15(20)19-11-17(8-4-5-9-17)13-7-6-12(18)10-14(13)19/h6-7,10H,4-5,8-9,11H2,1-3H3
• InChI Key： NCPPFRWOHGKLQJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C(=O)OC(C)(C)C)CC12CCCC1

Computed Properties

• Exact Mass: 351.08339g/mol
• Monoisotopic Mass: 351.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 6'-bromo-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-carboxylate

tert-butyl 6'-bromo-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-carboxylate: A Comprehensive Overview

The compound tert-butyl 6'-bromo-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-carboxylate, identified by the CAS number 2680886-73-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique spirocyclic structure, which combines a cyclopentane ring with an indole moiety. The presence of a tert-butyl group and a bromine substituent further enhances its chemical versatility.

The synthesis of tert-butyl 6'-bromo-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-carboxylate involves a series of carefully designed reactions, including cyclization and substitution processes. Recent advancements in synthetic chemistry have enabled the efficient construction of such spirocyclic compounds, making them more accessible for research and development purposes. The use of transition metal catalysts and microwave-assisted synthesis has significantly improved the yield and purity of this compound.

In terms of applications, tert-butyl 6'-bromo-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-carboxylate has shown promise in the field of medicinal chemistry. Its spirocyclic structure provides a unique framework for drug design, particularly in the development of kinase inhibitors and other bioactive molecules. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases, making it a valuable lead compound for anticancer drug development.

The bromine substituent in the molecule plays a crucial role in its reactivity and biological activity. Bromine's electronegativity and ability to participate in various chemical transformations make it an ideal functional group for further modification. Researchers have explored the use of this compound as a precursor for synthesizing other bioactive molecules through nucleophilic substitution and coupling reactions.

In addition to its pharmacological applications, tert-butyl 6'-bromo-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-carboxylate has also been studied for its potential in materials science. Its rigid spirocyclic structure contributes to its mechanical stability, making it a candidate for advanced materials such as high-performance polymers or nanomaterials.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and molecular interactions of this compound. Quantum mechanical calculations have revealed that the spirocyclic structure significantly influences the molecule's electronic distribution, which is critical for its biological activity. These findings have guided researchers in designing more effective derivatives with enhanced pharmacokinetic profiles.

In conclusion, tert-butyl 6'-bromo-1',2'-dihydrospirocyclopentane-1,3'–indole–1'–carboxylate stands as a remarkable example of how complex organic molecules can be harnessed for diverse applications across chemistry and medicine. With ongoing research and development efforts, this compound is poised to make significant contributions to both scientific discovery and therapeutic innovation.